2,5-Difluoro-N-(2-hydroxyphenyl)benzamide

Specification

• CAS No.: 609352-39-8
• Molecular Formula: C13H9F2NO2
• Molecular Weight: 249.21 g/mol
• IUPAC Name: 2,5-difluoro-N-(2-hydroxyphenyl)benzamide
• Standard InChI: InChI=1S/C13H9F2NO2/c14-8-5-6-10(15)9(7-8)13(18)16-11-3-1-2-4-12(11)17/h1-7,17H,(H,16,18)
• Standard InChI Key: QWKXFJWLUZICKU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C2=C(C=CC(=C2)F)F)O

Introduction

2,5-Difluoro-N-(2-hydroxyphenyl)benzamide is a chemical compound belonging to the benzamide class. It features a difluorobenzene moiety and a hydroxyphenyl group, which are key components of its structure. This compound is of interest in various chemical and pharmaceutical applications due to its unique structural properties.

Structural Components

• Difluorobenzene Moiety: This part of the molecule contributes to its stability and reactivity.

• Hydroxyphenyl Group: This component is crucial for interactions with biological targets.

Synthesis and Preparation

The synthesis of 2,5-Difluoro-N-(2-hydroxyphenyl)benzamide typically involves the reaction of 2,5-difluorobenzoyl chloride with 2-hydroxyaniline. This process requires careful control of reaction conditions to ensure high purity and yield.

Applications and Research Findings

While specific applications of 2,5-Difluoro-N-(2-hydroxyphenyl)benzamide are not widely documented, compounds within the benzamide class are often explored for their potential in pharmaceuticals, particularly in areas such as analgesia, anti-inflammatory effects, and neurological disorders.

Potential Biological Activities

• Pharmacological Effects: Benzamides can exhibit a range of biological activities, including analgesic and anti-inflammatory properties.

• Neurological Impact: Some benzamides are studied for their effects on neurological disorders.